Cas no 70784-09-7 ([1,1'-Bicyclohexyl]-4-carbonitrile,4'-ethyl-, (trans,trans)-)
70784-09-7 structure
Product Name:[1,1'-Bicyclohexyl]-4-carbonitrile,4'-ethyl-, (trans,trans)-
CAS No:70784-09-7
MF:C15H25N
MW:219.365704298019
CID:569158
PubChem ID:13530954
Update Time:2025-04-19
[1,1'-Bicyclohexyl]-4-carbonitrile,4'-ethyl-, (trans,trans)- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Bicyclohexyl]-4-carbonitrile,4'-ethyl-, (trans,trans)-
- (trans(trans))-4'-Ethyl(1,1'-bicyclohexyl)-4-carbonitrile
- (trans,trans)-4'-Ethyl[1,1'-bicyclohexyl]-4-carbonitrile
- 70784-09-7
- EINECS 274-890-6
- SCHEMBL9493535
- DTXSID001199264
-
- Inchi: 1S/C15H25N/c1-2-12-3-7-14(8-4-12)15-9-5-13(11-16)6-10-15/h12-15H,2-10H2,1H3
- InChI Key: ZLHYETUWSWBIQD-UHFFFAOYSA-N
- SMILES: N#CC1CCC(CC1)C1CCC(CC)CC1
Computed Properties
- Exact Mass: 219.198699802g/mol
- Monoisotopic Mass: 219.198699802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 23.8Ų
[1,1'-Bicyclohexyl]-4-carbonitrile,4'-ethyl-, (trans,trans)- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
70784-09-7 ([1,1'-Bicyclohexyl]-4-carbonitrile,4'-ethyl-, (trans,trans)-) Related Products
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